Cas no 306935-44-4 (tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate)

tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate structure
306935-44-4 structure
Product Name:tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate
CAS No:306935-44-4
MF:C11H18N4O2S
MW:270.351220607758
MDL:MFCD01764058
CID:841315
PubChem ID:2735634
Update Time:2025-04-19

tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL N-[(4-CYCLOPROPYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE
    • TERT-BUTYL N-[(4-CYCLOPROYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBOXYLATE
    • 5-(N-TERT-BUTOXYCARBONYLAMINOMETHYL)-4-CYCLOPROPYL-1,2,4-TRIAZOLE-3-THIOL
    • tert-Butyl N-[(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]carboxylate
    • tert-butyl N-[(4-cyclopropyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]carbamate
    • HMS556O16
    • tert-butyl N-[(4-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]carbamate
    • tert-butyl (4-cyclopropyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methylcarbamate
    • tert-Butyl ((4-cyclopropyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)carbamate
    • Maybridge1_005428
    • t-Butyl N-[(4-cycloproyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]carboxylate
    • Tert-butyl ((4-cyclopropyl-5-mercapto-4h-1,2,4-triazol-3-yl)methyl)carbamate
    • AKOS015899339
    • 306935-44-4
    • TERT-BUTYLN-[(4-CYCLOPROPYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE
    • EN300-12449455
    • MFCD01764058
    • AS-9074
    • tert-butyl (4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate
    • MLS000860895
    • SR-01000635985-1
    • CCG-46277
    • SMR000459679
    • DB-023274
    • Oprea1_300268
    • AKOS037647973
    • HMS2798D09
    • CS-0273216
    • DB-004139
    • Carbamic acid, [(4-cyclopropyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)methyl]-, 1,1-dimethylethyl ester (9CI)
    • CHEMBL1336799
    • tert-Butyl [(4-cyclopropyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]carbamate
    • N-[(4-cyclopropyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]carbamic acid tert-butyl ester
    • MFCD11111560
    • DTXSID90370845
    • tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate
    • MDL: MFCD01764058
    • Inchi: 1S/C11H18N4O2S/c1-11(2,3)17-10(16)12-6-8-13-14-9(18)15(8)7-4-5-7/h7H,4-6H2,1-3H3,(H,12,16)(H,14,18)
    • InChI Key: RKEBRKREEAVQSW-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CNC(=O)OC(C)(C)C)N1C1CC1

Computed Properties

  • Exact Mass: 270.11500
  • Monoisotopic Mass: 270.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Density: 1.4
  • Melting Point: 195-197
  • Refractive Index: 1.655
  • PSA: 107.84000
  • LogP: 2.31730

tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl N-(4-cyclopropyl-5-mercapto-4H-1,2,4-triazol-3-yl)methylcarbamate Pricemore >>

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